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Compound of Interest

Compound Name: Nordalbergin

Cat. No.: B190333 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nordalbergin is a natural coumarin compound isolated from the wood bark of Dalbergia

sissoo. It has demonstrated significant biological activity, including the induction of

differentiation in HL-60 promyelocytic leukemia cells[1][2][3][4]. Proper preparation of a stock

solution is a critical first step for in vitro and in vivo studies to ensure accurate and reproducible

results. Dimethyl sulfoxide (DMSO) is a common polar aprotic solvent used to dissolve a wide

range of organic compounds, including Nordalbergin[1][3][5]. This document provides a

detailed protocol for the preparation, storage, and handling of Nordalbergin stock solutions

using DMSO.

Quantitative Data Summary
The key chemical and physical properties of Nordalbergin are summarized in the table below

for easy reference.
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Property Value Source

Molecular Formula C₁₅H₁₀O₄ [1][2][6]

Molecular Weight 254.24 g/mol [1][2][3][7]

CAS Number 482-82-6 [1][2][3]

Appearance White to yellow solid [1]

Solubility in DMSO 250 mg/mL (983.32 mM) [1][2]

Experimental Protocols
Materials:

Nordalbergin powder (purity ≥99.0%)[2]

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes or vials

Sterile pipette tips

Appropriate personal protective equipment (PPE): lab coat, safety glasses, and gloves

Equipment:

Analytical balance

Vortex mixer

Ultrasonic water bath

Pipettes

-20°C and -80°C freezers

Handle Nordalbergin powder in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE to avoid inhalation and skin contact.

DMSO is an excellent solvent that can facilitate the absorption of other chemicals through

the skin[5]. Exercise caution and handle with gloves.

Consult the Safety Data Sheet (SDS) for Nordalbergin and DMSO before starting any work.

This protocol describes the preparation of 1 mL of a 100 mM Nordalbergin stock solution in

DMSO.

Calculate the Required Mass:

Use the formula: Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight (

g/mol )

Mass (mg) = 100 mM × 1 mL × 254.24 g/mol / 1000 = 25.42 mg

Weighing the Compound:

Tare a sterile, dry microcentrifuge tube on an analytical balance.

Carefully weigh 25.42 mg of Nordalbergin powder into the tube.

Dissolving the Compound:

Add 1 mL of anhydrous or newly opened DMSO to the tube containing the Nordalbergin
powder. It is noted that hygroscopic DMSO can significantly impact solubility[1].

Close the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

If the compound does not fully dissolve, use an ultrasonic water bath. Sonicate the

solution for 5-10 minutes[1][2].

Gentle warming of the solution to 37°C can also aid in solubility[3].

Storage of the Stock Solution:
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Once fully dissolved, the solution should be clear.

For long-term storage, aliquot the stock solution into smaller, single-use volumes in light-

protecting tubes to avoid repeated freeze-thaw cycles[3][8].

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month. Always protect

the solution from light[1][3].

The table below provides the required mass of Nordalbergin for preparing stock solutions of

different molarities.

Target Concentration Volume of DMSO
Mass of Nordalbergin
Required

1 mM 1 mL 0.254 mg

10 mM 1 mL 2.54 mg

50 mM 1 mL 12.71 mg

100 mM 1 mL 25.42 mg

For cell-based assays, the final concentration of DMSO in the cell culture medium should be

kept low (typically <0.5%) to avoid cellular toxicity[8].

Perform Serial Dilutions: It is recommended to perform stepwise dilutions to prevent the

compound from precipitating out of the solution[8].

Example Dilution (for a final concentration of 10 µM):

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL of

sterile culture medium. This results in a 100 µM solution.

Add 100 µL of this 100 µM solution to 900 µL of culture medium in your experimental

plate/well to achieve a final concentration of 10 µM. The final DMSO concentration will be

0.01%.
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Control Group: Always include a vehicle control in your experiments, which consists of the

same final concentration of DMSO in the culture medium without the compound[8].

Visualizations

Workflow for Nordalbergin Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing a Nordalbergin stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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